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Compound of Interest

Compound Name:
1,4-Piperazinedipropanesulfonic

acid, beta1,beta4-dihydroxy-

Cat. No.: B1630553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 1,4-Piperazinedipropanesulfonic
acid, beta1,beta4-dihydroxy- is publicly available. The following information is compiled from

aggregated sources and data for the analogous compound, 1,4-Piperazinedipropanesulfonic

acid (PIPPS). Conflicting hazard information exists for the dihydroxy- compound, necessitating

a cautious approach to handling and disposal.

Chemical and Physical Properties
The following table summarizes the known and computed properties of 1,4-
Piperazinedipropanesulfonic acid, beta1,beta4-dihydroxy-.

Property Value Source

Molecular Formula C₁₀H₂₂N₂O₈S₂ PubChem[1]

Molecular Weight 362.4 g/mol PubChem[1]

Appearance
Assumed to be a white

crystalline powder

Inferred from similar

compounds

Computed XLogP3 -7.9 PubChem[1]
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Hazard Identification and Safety Precautions
There are conflicting reports regarding the hazards of 1,4-Piperazinedipropanesulfonic acid,
beta1,beta4-dihydroxy-. While the majority of notifications to the ECHA C&L Inventory

indicate that this chemical does not meet GHS hazard criteria, at least one notification

suggests the following potential hazards[1]:

Hazard Statement Code Description

Causes skin irritation H315

May cause redness and

discomfort upon skin contact.

[1]

Causes serious eye irritation H319
May cause significant eye

irritation upon contact.[1]

May cause respiratory irritation H335
Inhalation of dust may irritate

the respiratory tract.[1]

In contrast, the non-hydroxylated form, 1,4-Piperazinedipropanesulfonic acid (PIPPS), is

generally not classified as a hazardous substance[2][3]. Due to the uncertainty, it is prudent to

handle the dihydroxy- form with care, assuming the potential for irritation.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended

as a minimum precaution:
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PPE Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To prevent eye contact and

serious eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential irritation.

Body Protection Laboratory coat.
To protect clothing and skin

from accidental spills.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if dust generation is

unavoidable.

To prevent respiratory tract

irritation from dust inhalation.

Experimental Protocols: Safe Handling and Disposal
The following protocols are based on general best practices for handling laboratory chemicals

and should be adapted to specific experimental conditions.

General Handling Protocol
Preparation:

Ensure a clean and organized workspace.

Confirm the availability and functionality of safety equipment, including an eyewash station

and safety shower.

Review the experimental procedure and identify potential hazards.

Weighing and Aliquoting:

Handle the solid material in a well-ventilated area or a chemical fume hood to minimize

dust inhalation.
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Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust clouds.

Close the container tightly after use to prevent contamination and absorption of moisture.

Solution Preparation:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, use a cooling bath.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Protocol
Immediate Actions:

Evacuate the immediate area if the spill is large or if there is significant dust in the air.

Ensure proper ventilation.

Wear appropriate PPE as outlined in section 2.1.

Containment and Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation. A HEPA-

filtered vacuum can also be used.

Place the spilled material and any contaminated cleaning supplies into a sealed container

labeled for chemical waste.

Clean the spill area with a suitable solvent (e.g., water) and wipe dry.

Reporting:

Report the spill to the laboratory supervisor or safety officer.
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Disposal Protocol
Waste Identification:

All waste containing 1,4-Piperazinedipropanesulfonic acid, beta1,beta4-dihydroxy-
should be considered chemical waste.

Collection:

Collect waste in a clearly labeled, sealed, and appropriate container. Do not mix with other

incompatible waste streams.

Disposal:

Dispose of the chemical waste through a licensed waste disposal contractor.

Do not discharge down the drain or into the environment[2].

Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 1,4-
Piperazinedipropanesulfonic acid, beta1,beta4-dihydroxy-.

Start: Receive Chemical Assess Hazards
(Review Safety Info)

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Handle in Ventilated Area
(Weighing, Solution Prep)

Store Properly
(Cool, Dry, Sealed)

After Use

Spill Occurs

End of ExperimentNo Spill

Next Use

Execute Spill Cleanup ProtocolYes

Collect and Label Waste Dispose via Licensed Contractor End
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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